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Compound of Interest

Compound Name: 3-(3,5-Dimethylphenoxy)piperidine

CAS No.: 946681-15-8

Cat. No.: B1388777

Get Quote

3-(3,5-Dimethylphenoxy)piperidine is a heterocyclic organic compound that merges two key

pharmacophores: the piperidine ring and a substituted phenoxy moiety. The piperidine scaffold

is a ubiquitous structural motif in medicinal chemistry, renowned for its presence in numerous

central nervous system (CNS) active agents and other pharmaceuticals.[1][2] Its

conformational flexibility and basic nitrogen atom are critical for molecular recognition at

biological targets. The linkage to a 3,5-dimethylphenoxy group introduces specific steric and

electronic features, enhancing lipophilicity and potentially modulating receptor binding affinity

and metabolic stability.

This guide provides a comprehensive analysis of the core physicochemical properties of 3-(3,5-
Dimethylphenoxy)piperidine. The data and protocols herein are curated for researchers,

scientists, and drug development professionals who require a deep, functional understanding

of this molecule for applications ranging from synthetic chemistry to pharmaceutical

development.

Part 1: Molecular Identity and Core Structure
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A precise understanding of the molecule's structure is the foundation of all physicochemical

analysis. The compound consists of a piperidine ring substituted at the 3-position with an ether

linkage to a 3,5-dimethylphenol.

Chemical Structure Diagram
Caption: Chemical structure of 3-(3,5-Dimethylphenoxy)piperidine.

Chemical and Physical Identifiers
This table summarizes the key identifiers and computed properties for the molecule, providing

a standardized basis for database searches and regulatory documentation.

Identifier Value Source

CAS Number 946681-15-8 [3][4][5]

Molecular Formula C₁₃H₁₉NO [3][4]

Molecular Weight 205.30 g/mol [1][3]

IUPAC Name
3-(3,5-

dimethylphenoxy)piperidine
[5]

Canonical SMILES
CC1=CC(=CC(=C1)OC2CCC

NC2)C
[3][5]

InChI

InChI=1S/C13H19NO/c1-10-6-

11(2)8-13(7-10)15-12-4-3-5-

14-9-12/h6-8,12,14H,3-

5,9H2,1-2H3

[3][5]

InChI Key
PHHJEWDGFQSIJW-

UHFFFAOYSA-N
[3][5]

XLogP3-AA 2.7 [3]

Rotatable Bond Count 2 [3]

Complexity 185 [3]
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Part 2: Core Physicochemical Properties
The physicochemical profile of a compound dictates its behavior in both chemical and

biological systems. These parameters are critical for predicting absorption, distribution,

metabolism, and excretion (ADME) properties in drug development.
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Property Value / Description
Significance in Drug
Development

Molecular Weight 205.30 g/mol [1][3]

Complies with Lipinski's Rule

of Five (<500 Da), suggesting

potential for good oral

bioavailability.

logP (Octanol/Water) ~2.8 - 2.94[1][5]

Indicates moderate lipophilicity.

This value suggests a

favorable balance between

aqueous solubility and lipid

membrane permeability, which

is crucial for CNS penetration.

[1]

Hydrogen Bond Donors 1 (Piperidine N-H)[5]

The single donor group allows

for key interactions with

biological targets without

compromising membrane

permeability.

Hydrogen Bond Acceptors 2 (Piperidine N, Ether O)[5]

The two acceptor sites provide

opportunities for specific

hydrogen bonding with

receptors or enzymes.

pKa (Basicity) Estimated: 9.5 - 11.0

The basicity of the piperidine

nitrogen (pKa typically ~11) is

critical.[1] At physiological pH

(7.4), the compound will be

predominantly protonated,

influencing its solubility and

interaction with acidic residues

in proteins.

Solubility Sparingly soluble in water;

Soluble in organic solvents like

ethanol, DMSO, and DMF.[6]

Solubility is a key factor for

formulation. While aqueous

solubility may be limited, its

solubility in organic solvents
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facilitates its use in synthesis

and in vitro assays.

Part 3: Spectroscopic and Analytical Profile
Spectroscopic analysis is essential for structural confirmation and purity assessment. While

specific spectra for this exact molecule are not publicly available, its profile can be reliably

predicted based on its constituent functional groups and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be complex but informative.

Aromatic Protons: Signals for the three aromatic protons on the dimethylphenoxy ring

would appear in the δ 6.5-7.0 ppm region. The meta-coupling would result in characteristic

splitting patterns.

Piperidine Protons: The protons on the piperidine ring would produce a series of complex,

overlapping multiplets in the δ 1.5-3.5 ppm range. The proton at C3, adjacent to the ether

linkage, would likely be shifted downfield.[7][8]

N-H Proton: A broad singlet corresponding to the piperidine N-H proton would be

observed, with its chemical shift dependent on solvent and concentration.

Methyl Protons: A sharp singlet integrating to six protons for the two equivalent methyl

groups on the aromatic ring would appear in the δ 2.2-2.4 ppm region.

¹³C NMR: The carbon NMR spectrum should display 9 unique signals (assuming free

rotation).

Aromatic Carbons: Six signals would be expected in the δ 110-160 ppm range. The

carbon attached to the oxygen (C-O) would be the most downfield.

Piperidine Carbons: Signals for the five piperidine carbons would appear in the upfield

region, typically δ 25-60 ppm.
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Methyl Carbons: A single signal for the two equivalent methyl carbons would be observed

around δ 20-25 ppm.

Mass Spectrometry (MS)
In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be expected at

m/z = 205. Key fragmentation patterns would likely involve:

Cleavage of the C-O ether bond.

Alpha-cleavage adjacent to the piperidine nitrogen, a characteristic fragmentation pathway

for piperidines.[9]

Loss of methyl groups from the aromatic ring.

Infrared (IR) Spectroscopy
The IR spectrum provides confirmation of key functional groups.

N-H Stretch: A moderate, sharp band around 3300-3400 cm⁻¹ corresponding to the

secondary amine.

C-H Stretch: Aromatic C-H stretches just above 3000 cm⁻¹, and aliphatic C-H stretches just

below 3000 cm⁻¹.

C-O-C Stretch: A strong, characteristic C-O ether stretch in the 1200-1250 cm⁻¹ (aromatic

ether) and 1050-1150 cm⁻¹ (aliphatic ether) regions.

C=C Stretch: Aromatic ring stretching vibrations around 1500-1600 cm⁻¹.

Part 4: Standardized Experimental Protocols
To ensure reproducibility and accuracy, standardized protocols for determining key

physicochemical properties are essential. The following sections detail field-proven

methodologies.

Protocol 1: Determination of Lipophilicity (LogP) via
Shake-Flask Method
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Causality: The octanol-water partition coefficient (LogP) is a measure of a compound's

differential solubility between a non-polar solvent (n-octanol) and a polar solvent (water).[10]

This value is fundamental for predicting a drug's ability to cross lipid membranes. The shake-

flask method, though manual, remains the gold standard for its direct measurement.

Workflow Diagram:
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Start: Prepare Saturated Solvents
(Water-saturated Octanol & Octanol-saturated Water)

Prepare Stock Solution
of Compound in Octanol

Combine Stock Solution with
Octanol-saturated Water (1:1 ratio)

Equilibrate via Agitation
(e.g., 24h at constant temp.)

Centrifuge to Separate
Aqueous and Octanol Phases

Carefully Sample Both Phases

Quantify Compound Concentration
in Each Phase (e.g., UV-Vis or HPLC)

Calculate LogP
LogP = log([Compound]octanol / [Compound]water)

End: Report LogP Value

 

Start: Calibrate pH Meter

Dissolve a Precise Mass of Compound
in a Known Volume of Water/Co-solvent

Titrate Solution with a Standardized
Strong Acid (e.g., 0.1 M HCl)

Record pH after Each Incremental
Addition of Titrant

Plot pH vs. Volume of Titrant Added

Determine the Equivalence Point (EP)
(Point of maximum slope on the curve)

Determine pKa: pH at the
Half-Equivalence Point (Volume = EP/2)

End: Report pKa Value

Click to download full resolution via product page

Caption: Workflow for pKa determination by potentiometric titration.
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Step-by-Step Methodology:

Instrument Calibration: Calibrate a pH meter using at least two standard buffer solutions

(e.g., pH 7.0 and pH 10.0).

Sample Preparation: Accurately weigh a sample of 3-(3,5-Dimethylphenoxy)piperidine and

dissolve it in a known volume of deionized water. A co-solvent like ethanol may be used if

aqueous solubility is low.

Titration Setup: Place the solution in a beaker with a magnetic stirrer and immerse the

calibrated pH electrode.

Titration: Add a standardized strong acid titrant (e.g., 0.1 M HCl) in small, precise increments

using a burette.

Data Recording: After each addition, allow the pH reading to stabilize and record both the

volume of titrant added and the corresponding pH.

Data Analysis: Plot the recorded pH values against the volume of HCl added. The

equivalence point is the point of steepest inflection. The pKa is the pH value at the half-

equivalence point (i.e., the pH when half the volume of titrant required to reach the

equivalence point has been added).

Part 5: Safety and Handling
Based on data for the compound and structurally related molecules like piperidine and

dimethylpiperidine, 3-(3,5-Dimethylphenoxy)piperidine should be handled with appropriate

care.

Hazards: It is classified as an irritant. [4]Related compounds are known to be flammable

liquids and may cause skin irritation or serious eye damage. [11]Inhalation may cause

respiratory irritation. [11][12]* Handling:

Work in a well-ventilated area or under a chemical fume hood. * Wear appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,

and a lab coat. * Keep away from heat, sparks, and open flames. [11]* Storage: Store in a

tightly closed container in a cool, dry, and well-ventilated place. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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